Cas no 1040670-33-4 ([5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate)

• Product Name: [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate
• CAS No: 1040670-33-4
• MF: C₂₁H₁₉NO₇
• MW: 397.378066301346
• CID: 6360071
• PubChem ID: 27370254
• Update Time: 2025-06-12

[5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate
• [5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate
• 1040670-33-4
• F2496-1642
• AKOS024653090
• (5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)methyl 2-(3,4-dimethoxyphenyl)acetate

• Inchi： 1S/C21H19NO7/c1-24-16-5-3-13(7-19(16)25-2)8-21(23)26-11-15-10-18(29-22-15)14-4-6-17-20(9-14)28-12-27-17/h3-7,9-10H,8,11-12H2,1-2H3
• InChI Key： IINUWOCNGBFLAB-UHFFFAOYSA-N
• SMILES： C(OCC1C=C(C2=CC=C3OCOC3=C2)ON=1)(=O)CC1=CC=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 397.11615195g/mol
• Monoisotopic Mass: 397.11615195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate

Comprehensive Overview of [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate (CAS No. 1040670-33-4)

The compound [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate (CAS No. 1040670-33-4) is a synthetic organic molecule with a unique structural framework. Its molecular structure combines a benzodioxole moiety, an oxazole ring, and a dimethoxyphenyl acetate group, making it a subject of interest in pharmaceutical and agrochemical research. This compound's versatility has led to its exploration in various applications, including drug discovery and material science.

Recent trends in scientific research highlight a growing interest in heterocyclic compounds like [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate. Users frequently search for terms such as "oxazole derivatives in medicine" and "benzodioxole applications," reflecting its relevance in modern chemistry. The compound's potential as a bioactive scaffold aligns with the increasing demand for novel therapeutic agents, particularly in areas like neuroprotection and anti-inflammatory research.

The synthesis of CAS No. 1040670-33-4 involves multi-step organic reactions, often starting from 3,4-dimethoxyphenylacetic acid and 5-(1,3-benzodioxol-5-yl)-1,2-oxazole-3-carbaldehyde. Researchers emphasize its structural optimization for enhanced bioavailability, a topic frequently queried in academic databases. Its ester linkage and aromatic systems contribute to its stability, making it a candidate for further structure-activity relationship (SAR) studies.

From an industrial perspective, [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate is often discussed in the context of green chemistry. Queries like "sustainable synthesis of oxazole esters" underscore the need for eco-friendly production methods. The compound's low toxicity profile, as suggested by preliminary studies, further supports its potential for scalable applications.

Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for characterizing CAS No. 1040670-33-4. These methods ensure purity and validate its molecular integrity, addressing common concerns about compound authentication in peer-reviewed literature. Its spectral data is often compared with computational models to predict reactivity, a practice gaining traction in cheminformatics.

In conclusion, [5-(2H-1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]methyl 2-(3,4-dimethoxyphenyl)acetate represents a promising avenue for interdisciplinary research. Its hybrid structure and functional diversity cater to evolving scientific inquiries, particularly in drug design and material innovation. As interest in tailored heterocycles grows, this compound is poised to remain a focal point in academic and industrial discussions.